![molecular formula C11H10ClNO3 B2448412 N-(2-Chloro-4-formyl-5-methoxyphenyl)acrylamide CAS No. 1251456-87-7](/img/structure/B2448412.png)
N-(2-Chloro-4-formyl-5-methoxyphenyl)acrylamide
Overview
Description
“N-(2-Chloro-4-formyl-5-methoxyphenyl)acrylamide” is a chemical compound with the formula C11H10ClNO3 . It has a molecular weight of 239.66 .
Synthesis Analysis
The synthesis of this compound involves the reaction of acrylic acid with 4-amino-5-chloro-2-methoxybenzaldehyde in the presence of triethylamine and propanephosphonic anhydride . The reaction is carried out in ethyl acetate at a temperature of 30-40°C . After the reaction, the mixture is diluted with water and acidified with hydrochloric acid to pH 2-3 . The organic layer is then separated and washed with a mixture of water and sodium hydroxide .Scientific Research Applications
Organic Synthesis
“N-(2-Chloro-4-formyl-5-methoxyphenyl)acrylamide” can be used as a building block in organic synthesis . Its unique structure, which includes an acrylamide group, makes it a valuable component in the synthesis of more complex organic compounds .
Pharmaceutical Research
Compounds similar to “N-(2-Chloro-4-formyl-5-methoxyphenyl)acrylamide” have been used in pharmaceutical research . The presence of the acrylamide group can be useful in the development of new drugs, as it can interact with various biological targets .
Material Science
The methoxyphenyl group in “N-(2-Chloro-4-formyl-5-methoxyphenyl)acrylamide” could potentially make it useful in material science. Methoxyphenyl compounds have been used in the development of new materials, including polymers and resins .
Agrochemical Development
Similar to its potential use in pharmaceutical research, “N-(2-Chloro-4-formyl-5-methoxyphenyl)acrylamide” could also be used in the development of new agrochemicals . The acrylamide group can interact with various targets in pests, making it a potential ingredient in pesticides .
Chemical Industry
“N-(2-Chloro-4-formyl-5-methoxyphenyl)acrylamide” could be used in the chemical industry as a precursor for other compounds. Its unique structure makes it a valuable starting material for the synthesis of various chemicals .
Research and Development
As a relatively specific compound, “N-(2-Chloro-4-formyl-5-methoxyphenyl)acrylamide” could be used in research and development. Scientists could study its properties and reactions to develop new synthetic methods or discover new applications .
Safety and Hazards
properties
IUPAC Name |
N-(2-chloro-4-formyl-5-methoxyphenyl)prop-2-enamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10ClNO3/c1-3-11(15)13-9-5-10(16-2)7(6-14)4-8(9)12/h3-6H,1H2,2H3,(H,13,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWETWUODKYSYSJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1C=O)Cl)NC(=O)C=C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.65 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-Chloro-4-formyl-5-methoxyphenyl)acrylamide |
Synthesis routes and methods
Procedure details
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